annomontacin
annomontacin
Annomutacin, also known as cis-annomontacin, belongs to the class of organic compounds known as annonaceous acetogenins. These are waxy derivatives of fatty acids (usually C32 or C34), containing a terminal carboxylic acid combined with a 2-propanol unit at the C-2 position to form a methyl- substituted alpha, beta-unsaturated-gamma-lactone. One of their interesting structural features is a single, adjacent, or nonadjacent tetrahydrofuran (THF) or tetrahydropyran (THP) system with one or two flanking hydroxyl group(s) at the center of a long hydrocarbon chain. Annomutacin is considered to be a practically insoluble (in water) and relatively neutral molecule. Annomutacin has been primarily detected in urine. Within the cell, annomutacin is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, annomutacin can be found in fruits. This makes annomutacin a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
137550-92-6
VCID:
VC0238543
InChI:
InChI=1S/C37H68O7/c1-3-4-5-6-7-8-9-10-11-18-23-33(40)35-25-26-36(44-35)34(41)24-19-13-12-15-20-31(38)21-16-14-17-22-32(39)28-30-27-29(2)43-37(30)42/h27,29,31-36,38-41H,3-26,28H2,1-2H3
SMILES:
CCCCCCCCCCCCC(C1CCC(O1)C(CCCCCCC(CCCCCC(CC2=CC(OC2=O)C)O)O)O)O
Molecular Formula:
C11H9FN2OS
Molecular Weight:
624.9 g/mol
annomontacin
CAS No.: 137550-92-6
Main Products
VCID: VC0238543
Molecular Formula: C11H9FN2OS
Molecular Weight: 624.9 g/mol
| CAS No. | 137550-92-6 |
|---|---|
| Product Name | annomontacin |
| Molecular Formula | C11H9FN2OS |
| Molecular Weight | 624.9 g/mol |
| IUPAC Name | 2-methyl-4-[2,8,15-trihydroxy-15-[5-(1-hydroxytridecyl)oxolan-2-yl]pentadecyl]-2H-furan-5-one |
| Standard InChI | InChI=1S/C37H68O7/c1-3-4-5-6-7-8-9-10-11-18-23-33(40)35-25-26-36(44-35)34(41)24-19-13-12-15-20-31(38)21-16-14-17-22-32(39)28-30-27-29(2)43-37(30)42/h27,29,31-36,38-41H,3-26,28H2,1-2H3 |
| Standard InChIKey | ALYPJDVVTYTPDW-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCC(C1CCC(O1)C(CCCCCCC(CCCCCC(CC2=CC(OC2=O)C)O)O)O)O |
| Canonical SMILES | CCCCCCCCCCCCC(C1CCC(O1)C(CCCCCCC(CCCCCC(CC2=CC(OC2=O)C)O)O)O)O |
| Description | Annomutacin, also known as cis-annomontacin, belongs to the class of organic compounds known as annonaceous acetogenins. These are waxy derivatives of fatty acids (usually C32 or C34), containing a terminal carboxylic acid combined with a 2-propanol unit at the C-2 position to form a methyl- substituted alpha, beta-unsaturated-gamma-lactone. One of their interesting structural features is a single, adjacent, or nonadjacent tetrahydrofuran (THF) or tetrahydropyran (THP) system with one or two flanking hydroxyl group(s) at the center of a long hydrocarbon chain. Annomutacin is considered to be a practically insoluble (in water) and relatively neutral molecule. Annomutacin has been primarily detected in urine. Within the cell, annomutacin is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, annomutacin can be found in fruits. This makes annomutacin a potential biomarker for the consumption of this food product. |
| Synonyms | annomontacin cis-annomontacin |
| PubChem Compound | 132076 |
| Last Modified | Nov 11 2021 |
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